tert-Butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate
Overview
Description
Tert-Butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate (TBEP) is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a piperidine-based compound that has been synthesized using various methods. TBEP has shown promising results in scientific research for its potential use in the treatment of various diseases.
Mechanism of Action
Tert-Butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate exerts its pharmacological effects by inhibiting the activity of various enzymes and proteins. It has been found to inhibit the activity of histone deacetylases (HDACs) and DNA methyltransferases (DNMTs), which are involved in epigenetic regulation. tert-Butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate has also been found to inhibit the activity of viral proteases, which are required for viral replication.
Biochemical and Physiological Effects:
tert-Butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate has been found to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungal and viral pathogens, and modulate the immune response. tert-Butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate has also been found to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
Tert-Butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate has several advantages for lab experiments. It is a stable and easily synthesized compound that can be used in a variety of assays. However, tert-Butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate has some limitations as well. It is a relatively new compound, and its pharmacological effects are not fully understood. Further research is needed to determine its toxicity, pharmacokinetics, and pharmacodynamics.
Future Directions
There are several future directions for the research on tert-Butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate. One direction is to study its potential use as a chemotherapeutic agent for various types of cancer. Another direction is to study its antifungal and antiviral properties for the development of new antifungal and antiviral drugs. Further research is also needed to determine its toxicity, pharmacokinetics, and pharmacodynamics for its potential use in clinical trials.
Conclusion:
tert-Butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate is a promising compound that has shown potential in scientific research for its pharmacological effects. It can be synthesized using various methods and has been found to have anticancer, antifungal, and antiviral properties. tert-Butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate exerts its pharmacological effects by inhibiting the activity of various enzymes and proteins. It has several advantages for lab experiments, but further research is needed to determine its toxicity, pharmacokinetics, and pharmacodynamics. There are several future directions for the research on tert-Butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate, including its potential use as a chemotherapeutic agent and the development of new antifungal and antiviral drugs.
Scientific Research Applications
Tert-Butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate has shown promising results in scientific research for its potential use in the treatment of various diseases. It has been studied for its anticancer, antifungal, and antiviral properties. tert-Butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate has been found to inhibit the growth of cancer cells and has shown potential as a chemotherapeutic agent. It has also been found to inhibit the growth of fungal and viral pathogens.
properties
IUPAC Name |
tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18FNO2/c1-5-12(13)7-6-8-14(9-12)10(15)16-11(2,3)4/h1H,6-9H2,2-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRNKNHLMSHAVMY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)(C#C)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801148465 | |
Record name | 1-Piperidinecarboxylic acid, 3-ethynyl-3-fluoro-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801148465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1434142-27-4 | |
Record name | 1-Piperidinecarboxylic acid, 3-ethynyl-3-fluoro-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1434142-27-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Piperidinecarboxylic acid, 3-ethynyl-3-fluoro-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801148465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.